Cas no 2137904-30-2 (N-(4-amino-4-methylcyclohexyl)-2,3-dimethylbutanamide)

• Product Name: N-(4-amino-4-methylcyclohexyl)-2,3-dimethylbutanamide
• CAS No: 2137904-30-2
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6543655
• PubChem ID: 165468935
• Update Time: 2025-06-09

N-(4-amino-4-methylcyclohexyl)-2,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2137904-30-2
• EN300-764110
• N-(4-amino-4-methylcyclohexyl)-2,3-dimethylbutanamide

• Inchi： 1S/C13H26N2O/c1-9(2)10(3)12(16)15-11-5-7-13(4,14)8-6-11/h9-11H,5-8,14H2,1-4H3,(H,15,16)
• InChI Key： YCWHLIYKLXDWIR-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)C)NC1CCC(C)(CC1)N

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(4-amino-4-methylcyclohexyl)-2,3-dimethylbutanamide

Professional Introduction to N-(4-amino-4-methylcyclohexyl)-2,3-dimethylbutanamide (CAS No. 2137904-30-2)

N-(4-amino-4-methylcyclohexyl)-2,3-dimethylbutanamide, identified by the CAS number 2137904-30-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclohexylamine moiety and a dimethylbutanamide backbone suggests a potential role in modulating biological pathways, particularly those involving enzyme inhibition or receptor interaction.

The< strong>4-amino-4-methylcyclohexyl group is a key feature of this compound, contributing to its chiral nature and thereby influencing its pharmacological activity. Chiral compounds are of particular importance in medicinal chemistry because they can exhibit different biological activities depending on their stereochemistry. The< strong>2,3-dimethylbutanamide moiety further enhances the complexity of this molecule, potentially affecting its solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been growing interest in the development of novel amide-based drugs due to their favorable pharmacokinetic properties. Amides are known for their stability, bioavailability, and ability to interact with a wide range of biological targets. The compound N-(4-amino-4-methylcyclohexyl)-2,3-dimethylbutanamide represents a promising candidate for further investigation in this context.

Recent studies have highlighted the importance of amide derivatives in the treatment of various diseases. For instance, amide-based inhibitors have shown efficacy in targeting enzymes involved in cancer metabolism. The structural features of N-(4-amino-4-methylcyclohexyl)-2,3-dimethylbutanamide, particularly its ability to mimic natural substrates or bind to allosteric sites, make it a potential lead compound for such therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions or asymmetric synthesis, may be employed to achieve the desired stereochemical purity. The development of efficient synthetic routes is crucial for the scalability and cost-effectiveness of pharmaceutical production.

Evaluation of the pharmacological properties of N-(4-amino-4-methylcyclohexyl)-2,3-dimethylbutanamide involves both in vitro and in vivo studies. In vitro assays can provide initial insights into its binding affinity and selectivity for target proteins. In vivo studies are essential for assessing its efficacy and safety profile in animal models. These studies often involve comparing the compound's activity with known reference drugs to determine its potential therapeutic value.

The compound's potential applications extend beyond traditional drug development. It may also serve as a key intermediate in the synthesis of more complex molecules or as a scaffold for structure-based drug design. The versatility of N-(4-amino-4-methylcyclohexyl)-2,3-dimethylbutanamide underscores its significance in the broader context of medicinal chemistry.

In conclusion, N-(4-amino-4-methylcyclohexyl)-2,3-dimethylbutanamide (CAS No. 2137904-30-2) is a promising compound with potential applications in pharmaceutical research and development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and innovative synthetic methodologies, compounds like this one will play an increasingly important role in advancing drug discovery efforts.